[(3S,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (Z)-octadec-9-enoate

• CAS No.: 9049-98-3
• Product Name: [(3S,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (Z)-octadec-9-enoate
• Molecular Formula: C24H44O7
• Molecular Weight: 410.6 g/mol
• IUPAC Name: (3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl) (Z)-octadec-9-enoate
• Standard InChI: InChI=1S/C24H42O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(26)29-21-19-28-23-20(25)18-27-24(21)23/h9-10,20-21,23-25H,2-8,11-19H2,1H3/b10-9-
• Standard InChIKey: LUXUAZKGQZPOBZ-SAXJAHGMSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)OC1[C@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)OC1COC2C1OCC2O
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OC1C(C(C(C(O1)CO)O)O)O
• Density: 1.05 at 73 °F (NTP, 1992)
• Flash Point: greater than 212 °F (NTP, 1992)
• Physical Description: Mannide monooleate is a clear yellow to brown liquid. (NTP, 1992)
• Description: Mannide Monooleate is an emulsifying agent utilized in Freund′s incomplete adjuvant.
• Related CAS: 25339-93-9 (Parent)
• Solubility: 50 to 100 mg/mL at 68° F (NTP, 1992)
• Synonyms: Arlacel A; mannide mono-oleate; mannide monooleate; MONTANIDE ISA 720
• Reference: 1: O/'Neill HJ, Yamauchi TN, Cohen P, Hardegree MC. Characterization of mannide; monooleate. J Pharm Sci. 1972 Jun;61(6):863-7. PubMed PMID: 5046100.; ; ; 2: Hardegree MC, Pittman M. Influence of antigens on release of free fatty acids ; from Arlacel A (mannide monooleate). Proc Soc Exp Biol Med. 1966; Oct;123(1):179-84. PubMed PMID: 5332443.; ; ; 3: Ricciardi A, Visitsunthorn K, Dalton JP, Ndao M. A vaccine consisting of; Schistosoma mansoni cathepsin B formulated in Montanide ISA 720 VG induces high; level protection against murine schistosomiasis. BMC Infect Dis. 2016 Mar; 5;16:112. doi: 10.1186/s12879-016-1444-z. PubMed PMID: 26945988; PubMed Central; PMCID: PMC4779570.; ; ; 4: Rodrigues L, Kyriakos K, Schneider F, Dietz H, Winter G, Papadakis CM, Hubert ; M. Characterization of Lipid-Based Hexosomes as Versatile Vaccine Carriers. Mol; Pharm. 2016 Nov 7;13(11):3945-3954. Epub 2016 Sep 27. PubMed PMID: 27607892.; ; ; 5: Burns JM Jr, Miura K, Sullivan J, Long CA, Barnwell JW. Immunogenicity of a; chimeric Plasmodium falciparum merozoite surface protein vaccine in Aotus; monkeys. Malar J. 2016 Mar 15;15:159. doi: 10.1186/s12936-016-1226-5. PubMed; PMID: 26975721; PubMed Central PMCID: PMC4791798.
• PubChem Compound: 6436596
• Last Modified: Nov 11 2021